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Compound of Interest

Compound Name: 2-Acetoxybenzoyl chloride

Cat. No.: B128672

This guide provides a comprehensive overview of the fundamental properties, synthesis, and
reactivity of 2-Acetoxybenzoyl chloride, a crucial reagent for professionals in chemical
research and drug development. Also known as o-acetylsalicyloyl chloride or aspirin chloride,
this bifunctional molecule serves as a versatile intermediate in organic synthesis.

Core Chemical and Physical Properties

2-Acetoxybenzoyl chloride is a moisture-sensitive solid at room temperature.[1][2] Its
properties are critical for its handling, storage, and application in synthetic chemistry. Proper
storage in a refrigerator is recommended.[1][2]

Table 1: Physicochemical Properties of 2-Acetoxybenzoyl Chloride
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Property Value Source(s)

Molecular Formula CoH7CIO3 [21[31[41[5]

Molecular Weight 198.60 g/mol [3B1141[5]
White to orange to green

Appearance [2]
powder/lump

Melting Point 45-49 °C (lit.) [1112]

. ) 345.8 °C at 760 mmHg; 107-

Boiling Point i [1112]
110 °C at 0.1 mmHg (lit.)

Density 1.294 - 1.322 g/cm3 [1112]

Refractive Index n20/D 1.536 (lit.) [11[2]

Flash Point 126.6 °C [1]

Table 2: Solubility and Stability
Property Description Source(s)
Solubility Soluble in toluene. [1][2]

Water Solubility

Reacts with water.

[1](2]

Sensitivity

Moisture Sensitive.

[1](2]

Storage

Refrigerator.

[1](2]

Table 3: Spectroscopic and Computational Data
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Identifier Value Source(s)
CAS Number 5538-51-2 [11[31[6]

, CC(=0)0OC1=CC=CC=C1C(=
Canonical SMILES o [1114]

DSGKWFGEUBCEIE-
InChiKey [3][4]
UHFFFAOYSA-N

XLogP3 2.2 [1]14]
Hydrogen Bond Donor Count 0 [1][4]
zzir:[gen Bond Acceptor 3 104)
Rotatable Bond Count 3 [11[4]
Mass Spec (m/z Top Peak) 120 [3]

Synthesis of 2-Acetoxybenzoyl Chloride

The primary method for synthesizing 2-acetoxybenzoyl chloride is through the chlorination of
its corresponding carboxylic acid, acetylsalicylic acid (aspirin).[2][5] Thionyl chloride (SOCI2) is
a commonly used chlorinating agent for this transformation.[7]

This protocol is based on established laboratory procedures for the conversion of carboxylic
acids to acyl chlorides.[2][7]

Materials:

Acetylsalicylic acid

Thionyl chloride (SOCI2)

Pyridine (catalyst) or Urea[7]

Anhydrous reaction vessel (e.g., 3-neck flask)

Stirrer
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Water bath

Gas outlet/scrubber for HCI and SOz byproducts

Petroleum ether (for precipitation)

Filtration apparatus (e.g., Buchner funnel)

Forced draught oven
Procedure:

o To a dry, 2-liter, 3-neck flask equipped with a stirrer and thermometer, add 200 ml (2.75 mols)
of thionyl chloride.[7]

e Add approximately half of the total 360 g (2 mols) of acetylsalicylic acid to the flask to create
a suspension.[7]

o Warm the stirred suspension to 30°C and add 4 g of urea to initiate the reaction.[7] The
evolution of HCI and SOz gas and a drop in temperature indicate the start of the reaction.[7]

e Maintain the reaction temperature at 25°C. As the mixture becomes more mobile, add the
remaining acetylsalicylic acid through a powder funnel.[7] Ensure the system is protected
from atmospheric moisture.[7]

o Continue stirring for an additional 30 minutes at 25-30°C after the reaction mixture becomes
a clear, pale yellow solution.[7]

o Add approximately 500 ml of 60°-80° petroleum ether with vigorous stirring to precipitate the
product.[7]

e Cool the mixture to complete the crystallization of 2-acetoxybenzoyl chloride as a heavy,
off-white solid.[7]

 Filter the solid, wash it with petroleum ether, and dry it quickly in a forced-draught oven at
35°-40°C.[7] Minimize exposure of the final product to air.[7]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://www.benchchem.com/product/b128672?utm_src=pdf-body
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://prepchem.com/stage-1-preparation-of-acetyl-salicyloyl-chloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Acetylsalicylic Acid
(Aspirin)
[2 -Acetoxybenzoyl chlonde)
Thionyl Chloride
(SOCL)
--------- >
Byproducts
_________________ (HCI, SO2)
Urea or Pyridine
(Catalyst)

Click to download full resolution via product page

Caption: Synthesis of 2-Acetoxybenzoyl chloride from aspirin.

Reactivity and Applications

As a derivative of both an ester and an acid chloride, 2-acetoxybenzoyl chloride exhibits dual
reactivity. The acyl chloride is the more reactive functional group, readily undergoing

nucleophilic acyl substitution.

It is a key intermediate in the synthesis of various pharmaceutical agents and fine chemicals.[1]
[2] For example, it is used to produce the antiparasitic drug Nitazoxanide and various
acetoxybenzamides.[1][5] Its utility as an acylating agent allows for the introduction of the 2-

acetoxybenzoyl group into molecules containing nucleophiles such as alcohols, phenols, and
amines to form the corresponding esters and amides.[8]

. Acylated Product
(Z—Acetoxybenzoyl chlorlde) C(Ester or Ami deD
Nucleophile : ______ »> HCl
(e.g., R-OH, R-NH2)

Click to download full resolution via product page

Caption: General acylation reaction using 2-acetoxybenzoyl chloride.

Safety Information
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2-Acetoxybenzoyl chloride is a corrosive and hazardous substance that requires careful
handling in a well-ventilated area, such as a fume hood.[6][9] It is harmful if swallowed and
causes severe skin burns and eye damage.[3][10]

Key Safety Precautions:

e Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[2][6]

» Handling: Wash hands and any exposed skin thoroughly after handling.[6] Avoid breathing
dust, fumes, or vapors.[6]

* In case of Contact:
o Eyes: Rinse cautiously with water for several minutes.[6]
o Skin: Take off immediately all contaminated clothing and rinse skin with water.[6]
» Spills and Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

o Water Reactivity: Contact with water liberates toxic gas (HCI).[2][6] It is crucial to use dry
equipment and solvents.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloride for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128672#2-acetoxybenzoyl-chloride-fundamental-
properties-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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